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Compound of Interest

Compound Name:
N-benzyl-2-chloro-N-(4-

chlorophenyl)acetamide

CAS No.: 92435-84-2

Cat. No.: B14117894

Get Quote

Executive Summary
Chloroacetamide derivatives occupy a dualistic position in modern science. In agriculture, they

serve as potent herbicides (e.g., alachlor, acetochlor) by inhibiting very long-chain fatty acid

(VLCFA) synthesis. In drug discovery,

-chloroacetamides are high-value "warheads" for Targeted Covalent Inhibitors (TCIs), designed
to irreversibly lock onto cysteine residues of disease-relevant proteins.

However, the very electrophilicity that drives their efficacy constitutes their primary hazard.

These compounds are potent alkylating agents capable of depleting cellular glutathione (GSH),

inducing oxidative stress, and causing contact dermatitis. Chronic exposure has been linked to

thyroid and nasal turbinate tumorigenesis in rodent models via non-genotoxic modes of action.

This guide provides a rigorous technical framework for understanding these risks and

implementing self-validating safety protocols.
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The Electrophilic Warhead
The core reactivity of chloroacetamide derivatives stems from the polarization of the carbon-

chlorine bond adjacent to the carbonyl group. This creates an electrophilic center at the

-carbon, making it highly susceptible to nucleophilic attack by thiols (sulfhydryl groups, -SH) via
a bimolecular nucleophilic substitution (

) mechanism.

In a biological context, the primary nucleophiles are:

Cysteine residues on proteins (Target engagement or off-target toxicity).[1]

Glutathione (GSH) (Detoxification or depletion).

Reaction Mechanism Diagram
The following diagram illustrates the irreversible alkylation of a protein cysteine residue by a

generic chloroacetamide.
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Figure 1:

reaction pathway showing the alkylation of a thiol by chloroacetamide.

Toxicological Profile
Acute Toxicity: The GSH Depletion Cascade
Acute toxicity is largely driven by the rapid depletion of cellular glutathione. When the rate of

alkylation exceeds the cell's capacity to regenerate GSH, the cell enters a state of oxidative

stress, leading to lipid peroxidation and mitochondrial dysfunction.
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Dermal: High potential for allergic contact dermatitis (sensitization).

Ocular: Severe irritation due to rapid reaction with corneal proteins.

Chronic Carcinogenicity & Mode of Action (MOA)
Regulatory bodies (EPA, EU) have extensively reviewed chloroacetamides like alachlor and

acetochlor.

Nasal Turbinate Tumors: Observed in rats. The MOA involves the formation of a reactive

quinone imine metabolite which causes cytotoxicity in the olfactory epithelium, leading to

regenerative cell proliferation and eventual hyperplasia/tumors.

Thyroid Tumors: These are typically secondary to hepatic enzyme induction.

Chloroacetamides induce UDP-glucuronosyltransferase (UDPGT), increasing the clearance

of Thyroxine (T4). The pituitary responds by increasing TSH, resulting in chronic stimulation

of the thyroid (goiter/tumors). This mechanism is generally considered threshold-dependent

and less relevant to humans at low exposures.

Comparative Toxicity Data
Table 1: Toxicity Parameters of Common Derivatives
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Compound CAS No.[2][3]
Oral LD50
(Rat)

Skin
Sensitization

Carcinogenicit
y
Classification
(EPA/IARC)

2-

Chloroacetamide
79-07-2 ~138 mg/kg Strong Sensitizer

Not Classifiable

(Group 3)

Alachlor 15972-60-8 930 mg/kg Sensitizer

Likely

Carcinogen

(High Dose)

Acetochlor 34256-82-1 2148 mg/kg Sensitizer
Suggestive

Evidence

Metolachlor 51218-45-2 2780 mg/kg Sensitizer
Group C

(Possible)

Metabolism & Biotransformation[4]
The primary detoxification route is conjugation with glutathione, catalyzed by Glutathione S-

Transferases (GST). However, oxidative metabolism via Cytochrome P450 (CYP) can generate

reactive intermediates before conjugation occurs.
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Figure 2: Metabolic fate of chloroacetamides. The balance between GST conjugation (safe)

and CYP oxidation (toxic) determines the outcome.

Safe Handling & Risk Mitigation[2][5][6][7][8]
Engineering Controls
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Primary: All handling of solid or neat liquid chloroacetamides must occur within a certified

chemical fume hood.

Secondary: Use of closed-system transfer devices (CSTDs) is recommended for large-scale

liquid handling to prevent aerosolization.

Personal Protective Equipment (PPE) Selection
Standard latex gloves provide insufficient protection against alkylating agents.

Glove Material: Nitrile (Minimum 0.11 mm thickness) or Laminate film (Silver Shield).

Breakthrough Time: High-grade Nitrile (e.g., KCL Dermatril) has demonstrated breakthrough

times >480 minutes for 2-chloroacetamide.

Recommendation: Double-gloving is mandatory. Inner glove: Nitrile.[4] Outer glove: Nitrile

(Long cuff).

Deactivation Protocol (Self-Validating)
The most effective method to neutralize chloroacetamide spills is nucleophilic deactivation

using Sodium Thiosulfate. This converts the toxic alkylator into a water-soluble, non-toxic

thiosulfate ester.

Protocol: Thiosulfate Neutralization

Preparation: Prepare a solution of 10% w/v Sodium Thiosulfate (

) in water.

Application: Cover the spill or contaminated glassware with the solution. Allow contact time

of at least 30 minutes.

Validation (The "Check"):

Add a drop of 4-(4-nitrobenzyl)pyridine (NBP) reagent to a test aliquot.

Heat briefly.
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Add base (NaOH).

Result: A blue/purple color indicates residual alkylating agent. Colorless indicates

successful neutralization.
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Figure 3: Operational workflow for safe handling and emergency response.
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Experimental Considerations in Drug Development
In the context of Targeted Covalent Inhibitors (TCIs), the chloroacetamide warhead is often

chosen for its "tunable" reactivity. Unlike acrylamides (Michael acceptors), chloroacetamides

react via

, which is less sensitive to the steric environment but highly sensitive to the

of the target cysteine.

Design Principles:

Reactivity Tuning: To reduce off-target toxicity (e.g., reaction with GSH), the electrophilicity

can be modulated by steric hindrance on the

-carbon or by altering the electronic properties of the amide nitrogen.

Selectivity: The scaffold must position the warhead in immediate proximity to the target

cysteine (non-covalent affinity) to drive the reaction rate (

) over the intrinsic reactivity (

).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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